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Compound of Interest

Compound Name: DDO-2093

Cat. No.: B11932793

Application Notes and Protocols: DDO-2093

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO0-2093 is a potent and selective small molecule inhibitor of the MLL1-WDRS5 protein-protein
interaction (ICso = 8.6 nM; Kd = 11.6 nM). This interaction is critical for the assembly and
catalytic activity of the MLL1 (Mixed-Lineage Leukemia 1) complex, a histone H3 lysine 4
(H3K4) methyltransferase. By disrupting this interaction, DDO-2093 effectively inhibits the
enzymatic activity of the MLL1 complex, making it a valuable tool for studying the biological
roles of MLL1 and a potential therapeutic agent in cancers with MLL1 dysregulation.

These application notes provide detailed information on the solubility of DDO-2093 in Dimethyl
Sulfoxide (DMSO) and cell culture media, along with protocols for its preparation and use in in
vitro cell-based assays.

Data Presentation
Solubility Data

Quantitative solubility data for DDO-2093 in DMSO and cell culture media is not readily
available in published literature. It is highly recommended that researchers empirically
determine the maximum solubility for their specific experimental conditions. The following table
provides stability information and recommended starting points for solubility testing.
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Recommended
. . Starting Storage of Stock
Solvent/Medium Known Solubility . )
Concentration for Solution
Stock
) 2 weeks at 4°C, 6
DMSO Data not available 10 mM - 50 mM
months at -80°C[1]
] Expected to be very Not recommended for ]
Cell Culture Media ) Not applicable
low primary stock

General Guidelines for Working with DDO-2093 in Cell
Culture

Due to its hydrophobic nature, DDO-2093 will likely exhibit poor solubility in aqueous solutions
like cell culture media. To mitigate precipitation and ensure accurate dosing in cell-based
assays, the following general principles should be applied:

e Prepare a high-concentration stock solution in 100% DMSO. This minimizes the volume of
solvent added to the cell culture.

o Use a stepwise dilution method. Avoid adding the highly concentrated DMSO stock directly
to the full volume of aqueous media.

e Maintain a low final DMSO concentration. The final concentration of DMSO in the cell culture
medium should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.
Some robust cell lines may tolerate up to 1%, but this should be determined empirically.

e Always include a vehicle control. This control should contain the same final concentration of
DMSO as the experimental conditions to account for any effects of the solvent on the cells.

Experimental Protocols
Protocol for Preparation of DDO-2093 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of DDO-2093 in DMSO.
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Materials:

DDO-2093 powder (MW: 614.11 g/mol )

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

» Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh out a desired
amount of DDO-2093 powder. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 6.14 mg of DDO-2093.

o Dissolving: Add the appropriate volume of sterile DMSO to the vial containing the DDO-2093
powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., to 37°C) may be applied if necessary to aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -80°C for long-term
storage (up to 6 months) or at 4°C for short-term storage (up to 2 weeks).

Protocol for Preparing Working Solutions of DDO-2093
for Cell-Based Assays

This protocol provides a general method for diluting the DMSO stock solution into cell culture
medium for treating cells.

Materials:

e 10 mM DDO-2093 in DMSO (from Protocol 3.1)
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e Pre-warmed, complete cell culture medium appropriate for your cell line
» Sterile microcentrifuge tubes or a sterile 96-well plate for serial dilutions
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM DDO-2093 stock solution at room
temperature.

 Intermediate Dilutions (Optional but Recommended): It is good practice to perform one or
more intermediate dilution steps in 100% DMSO or a small volume of cell culture medium to
achieve the desired final concentrations. This helps to prevent precipitation of the compound
when transferring from a high concentration in DMSO to a predominantly aqueous
environment.

 Final Dilution: Add the required volume of the DDO-2093 stock or intermediate dilution to the
pre-warmed cell culture medium to achieve the final desired treatment concentration. Ensure
that the final DMSO concentration is below the cytotoxic level for your cell line (typically <
0.5%).

o Example for a 10 uM final concentration with 0.1% DMSO: Add 1 L of a 10 mM stock
solution to 1 mL of cell culture medium.

e Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube.
o Cell Treatment: Immediately add the prepared working solution to your cells.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
DDO0-2093) to an equivalent volume of cell culture medium and treat a parallel set of cells.

Visualization
Signaling Pathway of DDO-2093 Action
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DDO-2093 Signaling Pathway
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Caption: DD0O-2093 inhibits the MLL1-WDRS5 interaction, disrupting H3K4 methylation.

Experimental Workflow for DDO-2093 Solution
Preparation
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Workflow for Preparing DDO-2093 Working Solutions

Stock Solution Preparation

(1. Weigh DDO-2093 Powde)

2. Dissolve in 100% DMSO
(e.g., 10 mM)
3. Aliquot and Store
(-80°C)

|
For each experiment
|

1
Preparation

v

(4. Thaw Stock Solution)

5. Serially Dilute in
Culture Medium

Working Solution

Controls

6. Add to Cells Prepare Vehicle Control
(Final DMSO < 0.5%) (Medium + DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing DDO-2093 solutions for cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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